Cas no 1910700-12-7 (4-hydroxypyrrolidine-2-carboxamide hydrochloride)

• Product Name: 4-hydroxypyrrolidine-2-carboxamide hydrochloride
• CAS No: 1910700-12-7
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• MDL: MFCD31421088
• CID: 5238273
• PubChem ID: 21293010
• Update Time: 2025-10-22

4-hydroxypyrrolidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 4-hydroxy-, hydrochloride (1:1)
• 4-hydroxypyrrolidine-2-carboxamide hydrochloride

• MDL： MFCD31421088
• Inchi： 1S/C5H10N2O2.ClH/c6-5(9)4-1-3(8)2-7-4;/h3-4,7-8H,1-2H2,(H2,6,9);1H
• InChI Key： OICPVUAPEGFLSK-UHFFFAOYSA-N
• SMILES： C(C1NCC(O)C1)(=O)N.Cl

Additional information on 4-hydroxypyrrolidine-2-carboxamide hydrochloride

Comprehensive Overview of 4-hydroxypyrrolidine-2-carboxamide hydrochloride (CAS No. 1910700-12-7)

4-hydroxypyrrolidine-2-carboxamide hydrochloride (CAS No. 1910700-12-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its hydroxypyrrolidine backbone and carboxamide functional group, is widely utilized in drug discovery and development. Its unique structural properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

The growing interest in 4-hydroxypyrrolidine-2-carboxamide hydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor binding. With the rise of precision medicine and personalized therapeutics, this compound has become a focal point for studies aiming to develop novel treatments for conditions such as diabetes, neurodegenerative diseases, and inflammatory disorders.

One of the key advantages of 4-hydroxypyrrolidine-2-carboxamide hydrochloride lies in its versatility. The hydroxyl group and carboxamide moiety provide multiple sites for chemical modification, enabling the creation of derivatives with tailored pharmacological properties. This adaptability aligns with the current trend in drug design, where researchers prioritize compounds that can be easily optimized for improved efficacy and reduced side effects.

In the context of green chemistry and sustainable synthesis, 4-hydroxypyrrolidine-2-carboxamide hydrochloride has also been explored as a building block for environmentally friendly processes. Its compatibility with catalytic reactions and biocatalysis makes it an attractive candidate for reducing the environmental footprint of pharmaceutical manufacturing. This aspect resonates with the increasing demand for sustainable drug development practices.

From a commercial perspective, the demand for 4-hydroxypyrrolidine-2-carboxamide hydrochloride is driven by its role in the production of high-value intermediates. Pharmaceutical companies and contract research organizations (CROs) frequently seek this compound for library synthesis and high-throughput screening campaigns. Its relevance in fragment-based drug discovery further underscores its importance in modern medicinal chemistry.

Analytical characterization of 4-hydroxypyrrolidine-2-carboxamide hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development. The availability of high-purity batches is critical for reproducible results in biological assays and preclinical studies.

Looking ahead, the potential of 4-hydroxypyrrolidine-2-carboxamide hydrochloride extends beyond traditional drug discovery. Emerging fields like proteolysis-targeting chimeras (PROTACs) and molecular glues are exploring its utility in targeted protein degradation strategies. This innovative approach represents a paradigm shift in therapeutic intervention, and compounds like 4-hydroxypyrrolidine-2-carboxamide hydrochloride are at the forefront of this revolution.

In summary, 4-hydroxypyrrolidine-2-carboxamide hydrochloride (CAS No. 1910700-12-7) is a multifaceted compound with broad applications in pharmaceutical research. Its structural features, combined with its compatibility with modern synthetic and analytical techniques, make it indispensable for scientists working on next-generation therapeutics. As the industry continues to evolve, this compound is poised to play an even greater role in addressing unmet medical needs.